Cas no 2228247-34-3 (1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid
• CAS No: 2228247-34-3
• MF: C₁₁H₉ClF₂O₃
• MW: 262.637169599533
• CID: 6258752
• PubChem ID: 155896658
• Update Time: 2025-05-23

1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid
• starbld0027390
• 2228247-34-3
• 1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropane-1-carboxylic acid
• EN300-1957218
• 1-(5-Chloro-2-(difluoromethoxy)phenyl)cyclopropanecarboxylic acid

• Inchi： 1S/C11H9ClF2O3/c12-6-1-2-8(17-10(13)14)7(5-6)11(3-4-11)9(15)16/h1-2,5,10H,3-4H2,(H,15,16)
• InChI Key： GJNNNSXFJLSGNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(=O)O)CC1)OC(F)F

Computed Properties

• Exact Mass: 262.0208282g/mol
• Monoisotopic Mass: 262.0208282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid

Introduction to 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid (CAS No. 2228247-34-3)

1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid, identified by its CAS number 2228247-34-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl ring, modified by chloro and difluoromethoxy substituents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropane moiety in 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid is particularly noteworthy due to its rigid three-membered ring structure. This structural motif is known to introduce conformational constraints, which can significantly influence the biological activity of the molecule. In recent years, there has been growing interest in cyclopropanated compounds due to their ability to enhance binding affinity and selectivity when interacting with biological targets. The presence of both chloro and difluoromethoxy groups further modulates the electronic properties and reactivity of the aromatic ring, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid is its potential as a building block for more complex pharmacophores. The combination of electron-withdrawing and electron-donating groups around the phenyl ring, along with the cyclopropane functionality, creates a rich chemical space for structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates and improving their therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of novel derivatives with enhanced properties.

In the context of modern drug discovery, 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid has been explored for its potential applications in treating various diseases. The cyclopropane ring is known to exhibit inhibitory effects on certain enzymes and receptors, making it a valuable component in the development of anti-inflammatory, anti-cancer, and anti-viral agents. For instance, studies have shown that cyclopropanated aromatic compounds can interact with proteins in unique ways, leading to potent biological effects. The chloro and difluoromethoxy substituents further enhance these interactions by influencing the molecule's solubility, metabolic stability, and binding affinity.

The synthesis of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating the construction of such complex molecules. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have enabled researchers to access novel derivatives of this compound with remarkable efficiency. These advancements have not only accelerated the discovery process but also opened up new avenues for exploring its pharmacological potential.

Recent research has highlighted the importance of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid in developing next-generation therapeutics. For example, studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. By targeting specific enzymes or receptors, this compound has shown promise in preclinical models as a potential treatment for conditions such as cancer and neurodegenerative disorders. The ability to fine-tune its structure allows researchers to tailor its biological activity to specific therapeutic needs, making it a versatile tool in drug development.

The chemical properties of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid also make it an interesting subject for mechanistic studies. Understanding how this compound interacts with biological targets at a molecular level is essential for optimizing its therapeutic potential. Advances in spectroscopic techniques and computational modeling have provided researchers with powerful tools to dissect these interactions. These insights can guide the design of more effective derivatives and improve our overall understanding of how small molecules influence biological processes.

In conclusion, 1-5-chloro-2-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid (CAS No. 2228247-34-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a valuable asset for drug discovery efforts. As our understanding of its biological activity continues to grow, so too will its applications in developing novel therapeutics that address unmet medical needs.